Methyl 4-(2-((2-(3-fluorophenyl)-2-methoxyethyl)amino)-2-oxoacetamido)benzoate
Overview
Description
Scientific Research Applications
Synthesis and Crystal Structure Analysis
Compounds similar to “Methyl 4-(2-((2-(3-fluorophenyl)-2-methoxyethyl)amino)-2-oxoacetamido)benzoate” have been used in the synthesis of boric acid derivatives . These compounds are obtained through a two-step substitution reaction . The structure of these compounds is verified by FTIR, 1H and 13C NMR, and MS .
Density Functional Theory (DFT) Study
DFT is applied to calculate the molecular structure of these compounds and compare it with X-ray values . The result of the conformational analysis shows that the molecular structure optimized by DFT is identical with the single crystal structure determined by single crystal X-ray diffraction .
3. Molecular Electrostatic Potential and Frontier Molecular Orbitals Study DFT is also used to study the molecular electrostatic potential and frontier molecular orbitals of these compounds . This reveals the molecular structure characteristics, conformation, and some special physical and chemical properties of the compound .
Biological Activity and Pharmacological Effects
Boronic acid pinacol ester compounds, which are significant reaction intermediates in organic synthesis reactions, have good biological activity and pharmacological effects . They have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment .
Antibacterial and Antifungal Activities
New derivatives of similar compounds have shown moderate antifungal activity against Candida spp . The highest activity directed against C. albicans was shown by a compound with a 4-methoxyphenyl moiety and an MIC value of 62.5 µg/mL .
Antioxidant Activities
Schiff bases and their metallic complexes are instrumental in scavenging the free radicals and thus protect living bodies from the adverse effects of these radicals . The complexes of copper, zinc, and cadmium are the essential metallic complexes of these compounds .
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in the synthesis of biologically active compounds .
Mode of Action
Compounds with similar structures have been known to interact with their targets through various mechanisms, including binding to specific receptors or enzymes, inhibiting or activating certain biochemical pathways, or modulating cellular processes .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, leading to downstream effects such as modulation of cellular processes, inhibition or activation of enzymes, or changes in gene expression .
Pharmacokinetics
Factors such as solubility, stability, and permeability can influence how well a compound is absorbed, how widely it is distributed in the body, how it is metabolized, and how quickly it is excreted .
Result of Action
Compounds with similar structures have been known to exert various effects at the molecular and cellular level, such as modulating cellular processes, inhibiting or activating enzymes, or altering gene expression .
properties
IUPAC Name |
methyl 4-[[2-[[2-(3-fluorophenyl)-2-methoxyethyl]amino]-2-oxoacetyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O5/c1-26-16(13-4-3-5-14(20)10-13)11-21-17(23)18(24)22-15-8-6-12(7-9-15)19(25)27-2/h3-10,16H,11H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDQTUCVBEHFLDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C(=O)NC1=CC=C(C=C1)C(=O)OC)C2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-((2-(3-fluorophenyl)-2-methoxyethyl)amino)-2-oxoacetamido)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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